![molecular formula C15H17NO4 B5206849 N-(2-furylmethyl)-2-(4-methoxyphenoxy)propanamide](/img/structure/B5206849.png)
N-(2-furylmethyl)-2-(4-methoxyphenoxy)propanamide
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Overview
Description
N-(2-furylmethyl)-2-(4-methoxyphenoxy)propanamide, also known as FMP, is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. FMP is a synthetic compound that was first synthesized in the early 1990s and has since been studied for its ability to modulate various biological processes.
Mechanism of Action
The exact mechanism of action of N-(2-furylmethyl)-2-(4-methoxyphenoxy)propanamide is not fully understood, but it is believed to act by modulating the activity of various enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. This compound has also been shown to reduce the activity of certain enzymes that are involved in the breakdown of neurotransmitters, such as acetylcholinesterase. Additionally, this compound has been shown to modulate the activity of various ion channels and receptors, which can affect neuronal activity.
Advantages and Limitations for Lab Experiments
N-(2-furylmethyl)-2-(4-methoxyphenoxy)propanamide has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities and is readily available for research purposes. This compound has also been shown to have a high degree of selectivity for certain targets, which can make it a useful tool for studying specific biological processes. However, this compound also has some limitations for lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, this compound has been shown to have some toxicity in certain cell types, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N-(2-furylmethyl)-2-(4-methoxyphenoxy)propanamide. One area of interest is the potential use of this compound in the treatment of cancer. This compound has been shown to have anti-proliferative effects in certain cancer cell lines, and further research is needed to determine its potential as a cancer therapy. Another area of interest is the potential use of this compound in the treatment of neurological disorders. This compound has been shown to have anticonvulsant properties and may have potential as a treatment for epilepsy and other neurological disorders. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.
Synthesis Methods
The synthesis of N-(2-furylmethyl)-2-(4-methoxyphenoxy)propanamide involves the reaction of 4-methoxyphenol with 2-furylacetaldehyde in the presence of sodium hydride to form 2-(4-methoxyphenoxy)propanal. This intermediate is then reacted with methylamine and acetic anhydride to yield the final product, this compound.
Scientific Research Applications
N-(2-furylmethyl)-2-(4-methoxyphenoxy)propanamide has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been studied for its potential use in the treatment of cancer and neurological disorders.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(4-methoxyphenoxy)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO4/c1-11(15(17)16-10-14-4-3-9-19-14)20-13-7-5-12(18-2)6-8-13/h3-9,11H,10H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRYCIGIBAJLKMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=CC=CO1)OC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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